Cas no 168982-80-7 (5-3-2-(3,3-Dimethyl-2-oxiranyl)ethyl-3-methyl-2-oxiranyl-3-methyl-2-pentenoic acid)
5-3-2-(3,3-Dimethyl-2-oxiranyl)ethyl-3-methyl-2-oxiranyl-3-methyl-2-pentenoic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-[3-[2-(3,3-Dimethyl-2-oxiranyl)ethyl]-3-methyl-2-oxiranyl]-3-methyl-2-pentenoic acid
- DTXSID701126333
- 168982-80-7
- 2-Pentenoic acid, 5-[3-[2-(3,3-dimethyl-2-oxiranyl)ethyl]-3-methyl-2-oxiranyl]-3-methyl-
- 5-3-2-(3,3-Dimethyl-2-oxiranyl)ethyl-3-methyl-2-oxiranyl-3-methyl-2-pentenoic acid
-
- Inchi: 1S/C15H24O4/c1-10(9-13(16)17)5-6-12-15(4,19-12)8-7-11-14(2,3)18-11/h9,11-12H,5-8H2,1-4H3,(H,16,17)
- InChI Key: GWXYORVDHAULGX-UHFFFAOYSA-N
- SMILES: O1C(CCC(=CC(=O)O)C)C1(C)CCC1C(C)(C)O1
Computed Properties
- Exact Mass: 268.16745924g/mol
- Monoisotopic Mass: 268.16745924g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 7
- Complexity: 399
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 2.5
- Topological Polar Surface Area: 62.4Ų
Experimental Properties
- Density: 1.070±0.06 g/cm3(Predicted)
- Boiling Point: 392.3±7.0 °C(Predicted)
- pka: 5.13±0.33(Predicted)
5-3-2-(3,3-Dimethyl-2-oxiranyl)ethyl-3-methyl-2-oxiranyl-3-methyl-2-pentenoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D213670-100mg |
5-[3-[2-(3,3-Dimethyl-2-oxiranyl)ethyl]-3-methyl-2-oxiranyl]-3-methyl-2-pentenoic acid |
168982-80-7 | 100mg |
$400.00 | 2023-05-17 | ||
| TRC | D441310-50mg |
5-[3-[2-(3,3-Dimethyl-2-oxiranyl)ethyl]-3-methyl-2-oxiranyl]-3-methyl-2-pentenoic acid(mixture of diastereomers )-technical grade |
168982-80-7 | 50mg |
$ 3000.00 | 2023-09-07 | ||
| TRC | D213670-250mg |
5-[3-[2-(3,3-Dimethyl-2-oxiranyl)ethyl]-3-methyl-2-oxiranyl]-3-methyl-2-pentenoic acid |
168982-80-7 | 250mg |
$ 800.00 | 2023-09-08 |
5-3-2-(3,3-Dimethyl-2-oxiranyl)ethyl-3-methyl-2-oxiranyl-3-methyl-2-pentenoic acid Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on 5-3-2-(3,3-Dimethyl-2-oxiranyl)ethyl-3-methyl-2-oxiranyl-3-methyl-2-pentenoic acid
5-3-2-(3,3-Dimethyl-2-Oxiranyl)Ethyl-3-Methyl-2-Oxiranyl-3-Methyl-2-Pentenoic Acid: A Comprehensive Overview
The compound with CAS No. 168982-80-7, known as 5-3-2-(3,3-Dimethyl-2-Oxiranyl)Ethyl-3-Methyl-2-Oxiranyl-3-Methyl-2-Pentenoic Acid, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which includes epoxide groups and a pentenoic acid moiety, making it a versatile building block for various applications.
Recent studies have highlighted the potential of this compound in the development of advanced materials. Its epoxide functionality allows for controlled polymerization reactions, making it an ideal candidate for synthesizing high-performance polymers and composites. Researchers have explored its use in creating biodegradable materials, which could revolutionize industries such as packaging and biomedical devices by offering sustainable alternatives to traditional plastics.
In the pharmaceutical sector, 5-3-2-(3,3-Dimethyl-2-Oxiranyl)Ethyl... has shown promise as a precursor for drug delivery systems. Its ability to form stable complexes with various therapeutic agents has been leveraged in the design of targeted drug delivery platforms. A 2023 study published in *Nature Communications* demonstrated that derivatives of this compound can enhance the bioavailability of hydrophobic drugs, significantly improving their efficacy in treating chronic diseases.
The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The incorporation of dimethyl groups into its structure not only enhances its stability but also confers unique electronic properties that are critical for its intended applications. Recent advancements in asymmetric catalysis have enabled the production of enantiomerically pure versions of this compound, opening new avenues for its use in chiral recognition and asymmetric synthesis.
From an environmental standpoint, the biodegradability of 5-3-2-(3,3-Dimethyl...) Ethyl... has been extensively studied. Research indicates that under specific microbial conditions, this compound can degrade into non-toxic byproducts within a relatively short timeframe. This property makes it an attractive option for eco-friendly chemical processes and sustainable manufacturing practices.
In conclusion, 5-3-2-(3,3-Dimethyl...) Ethyl... (CAS No. 168982-) is a multifaceted compound with applications spanning multiple disciplines. Its unique chemical structure and functional groups make it a valuable tool in both academic research and industrial innovation. As ongoing studies continue to uncover its potential, this compound is poised to play a pivotal role in shaping the future of materials science and pharmaceutical development.
168982-80-7 (5-3-2-(3,3-Dimethyl-2-oxiranyl)ethyl-3-methyl-2-oxiranyl-3-methyl-2-pentenoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)